Cas no 73363-65-2 (Methyl [(1H-indol-4-yl)sulfanyl]acetate)

• Product Name: Methyl [(1H-indol-4-yl)sulfanyl]acetate
• CAS No: 73363-65-2
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• CID: 2800525
• PubChem ID: 13927718
• Update Time: 2025-04-21

Methyl [(1H-indol-4-yl)sulfanyl]acetate Chemical and Physical Properties

Names and Identifiers

• Methyl [(1H-indol-4-yl)sulfanyl]acetate
• 73363-65-2
• DTXSID50552660

• Inchi： 1S/C11H11NO2S/c1-14-11(13)7-15-10-4-2-3-9-8(10)5-6-12-9/h2-6,12H,7H2,1H3
• InChI Key： BZDDCSXKGJLBQP-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)C1=CC=CC2=C1C=CN2

Computed Properties

• Exact Mass: 221.05104977Da
• Monoisotopic Mass: 221.05104977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.4Ų